Cas no 24977-55-7 (3-Oxatetracyclo[3.3.1.02,4.06,8]nonane(8CI,9CI))

3-Oxatetracyclo[3.3.1.02,4.06,8]nonane(8CI,9CI) structure
24977-55-7 structure
Product Name:3-Oxatetracyclo[3.3.1.02,4.06,8]nonane(8CI,9CI)
CAS No:24977-55-7
MF:C8H10O
MW:122.164402484894
CID:282750
PubChem ID:12600348
Update Time:2025-04-19

3-Oxatetracyclo[3.3.1.02,4.06,8]nonane(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Oxatetracyclo[3.3.1.02,4.06,8]nonane(8CI,9CI)
    • Tricyclo[3.2.1.02,4]octane,6,7-epoxy-
    • exo-3-Oxa-endo-tetracyclo<3.3.1.02,4,06,8>nonan
    • 24977-55-7
    • 3-Oxatetracyclo[3.3.1.0~2,4~.0~6,8~]nonane
    • DTXSID20503967
    • Inchi: 1S/C8H10O/c1-3-4(1)6-2-5(3)7-8(6)9-7/h3-8H,1-2H2
    • InChI Key: XVXAJTJNQBNBDY-UHFFFAOYSA-N
    • SMILES: O1C2C1C1CC2C2CC21

Computed Properties

  • Exact Mass: 122.0732
  • Monoisotopic Mass: 122.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.53
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